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  4. 2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol 2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
Brand Name: Vulcanchem
CAS No.: 19080-46-7
VCID: VC0231863
InChI: InChI=1S/C16H17I3N2O6.C7H17NO5/c1-4-5-8(24)15(25)27-16(26)9-10(17)13(20-6(2)22)12(19)14(11(9)18)21-7(3)23;1-8-2-4(10)6(12)7(13)5(11)3-9/h8,24H,4-5H2,1-3H3,(H,20,22)(H,21,23);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
SMILES: CCCC(C(=O)OC(=O)C1=C(C(=C(C(=C1I)NC(=O)C)I)NC(=O)C)I)O.CNCC(C(C(C(CO)O)O)O)O
Molecular Formula: C23H34I3N3O11
Molecular Weight: 909.2 g/mol

2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol

CAS No.: 19080-46-7

Main Products

VCID: VC0231863

Molecular Formula: C23H34I3N3O11

Molecular Weight: 909.2 g/mol

2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol - 19080-46-7

CAS No. 19080-46-7
Product Name 2-Hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
Molecular Formula C23H34I3N3O11
Molecular Weight 909.2 g/mol
IUPAC Name 2-hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodobenzoate;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
Standard InChI InChI=1S/C16H17I3N2O6.C7H17NO5/c1-4-5-8(24)15(25)27-16(26)9-10(17)13(20-6(2)22)12(19)14(11(9)18)21-7(3)23;1-8-2-4(10)6(12)7(13)5(11)3-9/h8,24H,4-5H2,1-3H3,(H,20,22)(H,21,23);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
Standard InChIKey LXDCYHUKIVTYIC-WZTVWXICSA-N
Isomeric SMILES CCCC(C(=O)OC(=O)C1=C(C(=C(C(=C1I)NC(=O)C)I)NC(=O)C)I)O.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
SMILES CCCC(C(=O)OC(=O)C1=C(C(=C(C(=C1I)NC(=O)C)I)NC(=O)C)I)O.CNCC(C(C(C(CO)O)O)O)O
Canonical SMILES CCCC(C(=O)OC(=O)C1=C(C(=C(C(=C1I)NC(=O)C)I)NC(=O)C)I)O.CNCC(C(C(C(CO)O)O)O)O
Synonyms 2-hydroxypentanoyl 3,5-diacetamido-2,4,6-triiodo-benzoate, (2R,3R,4R,5 S)-6-methylaminohexane-1,2,3,4,5-pentol
PubChem Compound 209013
Last Modified Nov 11 2021
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